6-bromo-N-(2-thienylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 6-bromo-N-(thiophen-2-ylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C12H9BrN4OS/c13-8-5-14-11-4-10(16-17(11)7-8)12(18)15-6-9-2-1-3-19-9/h1-5,7H,6H2,(H,15,18)
• InChI Key: NAJAZPUBQFDZTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=NN3C=C(C=NC3=C2)Br
• Molecular Formula: C12H9BrN4OS
• Molecular Weight: 337.20 g/mol

Description

“6-bromo-N-(2-thienylmethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” is a compound with the molecular formula C12H9BrN4OS. It has an average mass of 337.195 Da and a monoisotopic mass of 335.968048 Da. It belongs to the family of pyrazolo[1,5-a]pyrimidines (PPs), which are N-heterocyclic compounds that have attracted attention in medicinal chemistry and material science due to their significant photophysical properties.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines (PPs) has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. A family of 7-substituted 2-methylpyrazolo[1,5-a]pyrimidines was synthesized by a two-step synthesis sequence starting from the appropriate methyl ketone.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. The fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The regioselectivity of the reaction can be controlled using the dimethylamino leaving group, where the initial condensation proceeds via an addition–elimination mechanism (aza-Michael type), thus bonding the NH2-group of the starting aminopyrazole with the Cβ of 19a–l.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors. The dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8 and 19.0 D.

Future Directions

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties. Future research could focus on the development of new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.